Cas no 165800-06-6 (Zoledronic acid monohydrate)

• Product Name: Zoledronic acid monohydrate
• CAS No: 165800-06-6
• MF: C₅H₁₂N₂O₈P₂
• MW: 290.10490322113
• MDL: MFCD08448695
• CID: 65739
• PubChem ID: 121586
• Update Time: 2025-06-14

Zoledronic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• Zoledronic acid hydrate
• (1-Hydroxy-2-imidazol-1-yl-1-phosphono-ethyl)phosphonic acid hydrate
• (1-Hydroxy-2-imidazol-1-ylethylidene)diphosphonic acid monohydrate
• Zoledronic Acid Monohydrate
• (1-Hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyl)diphosphonic acid hydrate
• Zoledronic Acid
• Zoledronic Acid (hydrate)
• (1-hydroxy-2-imidazol-1-yl-1-phosphonoethyl)phosphonic acid,hydrate
• 1-Hydroxy-2-(1-imidazolyl)ethane-1,1-diphosphonic Acid Monohydrate
• CGP 42446 monohydrate
• CGP42446A monohydrate
• ZOL 446 monohydrate
• Zoledronate monohydrate
• P,P′-[1-Hydroxy-2-(1H-imidazol-1-yl)ethylidene]bisphosphonic acid monohydrate
• [1-hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyl]bis(phosphonic acid) monohydrate
• Acid, the
• oledronic acid
• ZoledronicacidforInjection
• Zoledronic acid (CGP 42446) monohydrate
• 1-Hydroxy-2-(1-imidazolyl)ethane-1,1-diphos
• Zoledronic acid monohydrate, >=99%
• Zoledronic acid monohydrate, 98%, Bone resorption inhibitor
• ZOLEDRONIC ACID [USP-RS]
• Zoledronic Acid Medac
• Zoledronic acid monohydrate, >=98% (HPLC)
• P,P'-[1-Hydroxy-2-(1H-imidazol-1-yl)ethylidene]bisphosphonic acid monohydrate
• ZOLEDRONIC ACID MONOHYDRATE [EP MONOGRAPH]
• HYDRATE ZOLEDRONATE
• Phosphonic acid, [1-hydroxy-2-(1H-imidazol-1-yl)ethylidene]bis-, monohydrate
• CGP 42446
• HMS3715J20
• Phosphonic acid, (1-hydroxy-2-(1H-imidazol-1-yl)ethylidene)bis-, monohydrate
• Zoledronate hydrate
• EN300-209119
• ZOLEDRONIC ACID MONOHYDRATE [WHO-DD]
• ZOLEDRONIC ACID HYDRATE [JAN]
• BCP10611
• KS-1132
• ZOLEDRONIC ACID [USP MONOGRAPH]
• Zoledronic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• ZOLEDRONIC [VANDF]
• CCG-221249
• J-010227
• AC-5897
• AK-156
• Zoledronic acid hydrate?
• CGP-42446
• s5244
• Zoledronic acid [USAN:INN:BAN]
• Orazol
• SCHEMBL435847
• Zoledronic Acid Monohydrate; P,P'-[1-Hydroxy-2-(1H-imidazol-1-yl)ethylidene]bisphosphonic acid hydrate (1:1); [1-Hydroxy-2-(1H-imidazol-1-yl)ethylidene]bisphosphonic acid monohydrate; Zoledronic acid hydrate; Zoledronic acid monohydrate
• MER-101
• ZOLEDRONIC ACID TEVA GENERICS
• CGP-42446A
• D01968
• [1-hydroxy-2-(1H-imidazol-1-yl)-1-phosphonoethyl]phosphonic acid hydrate
• (1-hydroxy-2-imidazol-1-yl-1-phosphonoethyl)phosphonic acid;hydrate
• UNII-6XC1PAD3KF
• ZOL-446
• T71894
• (1-Hydroxy-2-imidazol-1-ylethylidene)diphosphonic acid, monohydrate
• ZOLEDRONIC ACID [ORANGE BOOK]
• Phosphonic acid, P,P'-[1-hydroxy-2-(1H-imidazol-1-yl)ethylidene]bis-, hydrate (1:1)
• HY-13777A
• 1-hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyldiphosphonic acid hydrate
• Aclasta
• Zoledronic Acid Teva Pharma
• Zoledronate monohydrate;CGP 42446 monohydrate;CGP42446A monohydrate;ZOL 446 monohydrate
• MFCD08448695
• Zoledronicacidmonohydrate
• CCG-222039
• Zoledronic acid, United States Pharmacopeia (USP) Reference Standard
• ZOLEDRONIC ACID MONOHYDRATE [MI]
• Zoledronic Acid Teva
• Zoledronic Acid Actavis
• DTXSID10168029
• ZOLEDRONIC ACID [USAN]
• 6XC1PAD3KF
• Zoledronic acid (USAN)
• Zoladrona acid mylan
• ZOLEDRONIC
• ZOLEDRONIC ACID [VANDF]
• CHEMBL4303669
• Reclast (TN)
• AKOS005766026
• 165800-06-6
• Zoledronic acid accord
• ZOLEDRONIC ACID [EMA EPAR]
• Zoledronic acid hydrate (JAN)
• Zoledronic acid (monohydrate)
• Zoledronic acid monohydrate

• MDL： MFCD08448695
• Inchi： 1S/C5H10N2O7P2.H2O/c8-5(15(9,10)11,16(12,13)14)3-7-2-1-6-4-7;/h1-2,4,8H,3H2,(H2,9,10,11)(H2,12,13,14);1H2
• InChI Key： FUXFIVRTGHOMSO-UHFFFAOYSA-N
• SMILES： P(C(CN1C=NC=C1)(O)P(=O)(O)O)(=O)(O)O.O

Computed Properties

• Exact Mass: 290.00700
• Monoisotopic Mass: 290.006888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154

Experimental Properties

• Color/Form: White to off white powder
• Melting Point: 249-257°C
• Boiling Point: 764 °C at 760 mmHg
• Flash Point: 415.8 °C
• Solubility: H2O: ≥2mg/mL
• PSA: 181.96000
• LogP: -1.17970
• Merck: 10187
• Solubility: H2O: ≥2mg/mL

Zoledronic acid monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H361
• Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：SZ8562450
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Zoledronic acid monohydrate

Comprehensive Overview of Zoledronic Acid Monohydrate (CAS No. 165800-06-6): Mechanism, Applications, and Innovations

Zoledronic acid monohydrate (CAS No. 165800-06-6) is a nitrogen-containing bisphosphonate widely recognized for its efficacy in managing bone-related disorders. As a hydrate form of zoledronic acid, it offers enhanced stability and solubility, making it a preferred choice in pharmaceutical formulations. This compound belongs to the class of osteoporosis drugs and bone resorption inhibitors, with a mechanism centered on inhibiting osteoclast-mediated bone breakdown. Its versatility extends to oncology, where it is used to address hypercalcemia of malignancy and bone metastases.

The growing demand for zoledronic acid monohydrate is driven by its proven clinical benefits, including its long-acting effects and high bioavailability. Patients and healthcare providers frequently search for terms like "zoledronic acid side effects", "zoledronic acid infusion time", and "zoledronic acid vs. other bisphosphonates", reflecting concerns about treatment optimization. Recent studies also highlight its potential in anti-aging research, particularly in reducing bone loss in postmenopausal women, a topic gaining traction in medical forums.

From a chemical perspective, zoledronic acid monohydrate (CAS No. 165800-06-6) features a unique molecular structure with a heterocyclic imidazole ring, which enhances its binding affinity to hydroxyapatite in bone tissue. This property underpins its prolonged action and targeted therapeutic effects. Analytical techniques such as HPLC purity testing and X-ray diffraction are critical for ensuring the compound's quality, addressing common queries like "how to identify zoledronic acid impurities".

Innovations in drug delivery systems have further amplified interest in zoledronic acid formulations. For instance, researchers are exploring nanoparticle carriers to improve its bioavailability and reduce renal toxicity, a frequent search topic among pharmacologists. Additionally, the compound's role in dental implantology and periodontal disease management is being investigated, aligning with the rising focus on oral bone health.

Environmental and regulatory aspects of zoledronic acid monohydrate production are also under scrutiny. Sustainable synthesis methods and green chemistry principles are increasingly applied to minimize waste, resonating with global trends in eco-friendly pharmaceuticals. Regulatory bodies emphasize strict adherence to GMP standards, ensuring patient safety and product consistency—a key concern for manufacturers and clinicians alike.

In summary, zoledronic acid monohydrate (CAS No. 165800-06-6) remains a cornerstone in bone therapeutics, with expanding applications and ongoing research. Its integration into personalized medicine and combination therapies underscores its relevance in modern healthcare, addressing both current and emerging patient needs.